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Compound of Interest

Compound Name: Butyl phthalyl butyl glycolate

Cat. No.: B167150

For researchers, scientists, and drug development professionals, maintaining a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This guide provides essential, step-by-step procedures
for the safe disposal of butyl phthalyl butyl glycolate, ensuring the protection of both
laboratory personnel and the environment.

Butyl phthalyl butyl glycolate is recognized for its potential to cause long-lasting harmful
effects to aquatic life.[1][2] Therefore, its disposal is regulated and must be conducted with
care, following local, national, and institutional guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses,
chemical-resistant gloves, and a lab coat.[1] Work in a well-ventilated area to avoid inhalation
of any potential vapors.[1][3] In case of a spill, absorb the material with an inert substance like
dry sand or earth and collect it for disposal.[3]

Step-by-Step Disposal Protocol

The disposal of butyl phthalyl butyl glycolate must not be done through standard laboratory
drains or as regular waste.[4] It must be managed as hazardous chemical waste.

» Waste Collection and Segregation:
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o Collect waste butyl phthalyl butyl glycolate in a dedicated, properly labeled, and sealed
container.

o The container must be chemically compatible with the substance and free from damage or
leaks.[4]

o Do not mix butyl phthalyl butyl glycolate with other incompatible chemical waste. It is
crucial to segregate waste streams to prevent dangerous reactions.[4][5]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name: "Butyl Phthalyl Butyl Glycolate".[6]

o Include hazard pictograms that indicate its environmental hazards.[6]
e Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.[6] This area should be secure and away from general laboratory
traffic.

o Ensure the storage area is well-ventilated.[4]

o Follow your institution's and local regulations regarding the maximum allowable storage
time for hazardous waste.[7][8]

 Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed and approved waste
disposal company.[1]

o Provide the waste manifest or any other required documentation to the disposal company,
accurately detailing the contents of the container.

o Never attempt to dispose of this chemical by incineration or land burial yourself.

Quantitative Data for Butyl Phthalyl Butyl Glycolate
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For quick reference, the following table summarizes key quantitative data for butyl phthalyl
butyl glycolate.

Property Value Source
Molecular Formula C18H2406 9]
Molecular Weight 336.4 g/mol [9]
Boiling Point 345 °C [10]
Melting Point <-35°C [10]
Flash Point 199 °C (390 °F) (Open cup) [9]
Density 1.097 g/cm3 [10]
Water Solubility Insoluble (8.8 mg/L at 25 °C) 9]

Experimental Protocols

The disposal procedures outlined above are based on established safety protocols and
regulatory requirements for handling hazardous chemical waste in a laboratory setting. These
protocols are derived from guidelines set forth by regulatory bodies such as the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5][6]
Academic laboratories may have alternative requirements under Subpart K of the RCRA
regulations.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of butyl phthalyl
butyl glycolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of Butyl
Phthalyl Butyl Glycolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167150#butyl-phthalyl-butyl-glycolate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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